Cas no 754920-10-0 (5-(Chloromethyl)pyridine-2-carbaldehyde)

5-(Chloromethyl)pyridine-2-carbaldehyde is a versatile heterocyclic compound featuring both an aldehyde and a chloromethyl functional group, making it a valuable intermediate in organic synthesis. The presence of these reactive sites allows for selective modifications, enabling applications in pharmaceuticals, agrochemicals, and material science. Its pyridine core contributes to stability and coordination properties, while the chloromethyl group facilitates further derivatization through nucleophilic substitution. The aldehyde functionality offers additional reactivity for condensation or reduction reactions. This compound is particularly useful in the synthesis of complex molecules due to its bifunctional nature, providing a strategic building block for researchers in medicinal chemistry and catalysis.

5-(Chloromethyl)pyridine-2-carbaldehyde structure

754920-10-0 structure

Product Name:5-(Chloromethyl)pyridine-2-carbaldehyde

CAS No:754920-10-0

MF:C₇H₆ClNO

MW:155.581640720367

CID:1774172

PubChem ID:20263965

Update Time:2025-10-20

5-(Chloromethyl)pyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 5-(Chloromethyl)pyridine-2-carbaldehyde
- 5-(chloromethyl)picolinaldehyde
- 754920-10-0
- AB59921
- AKOS006303897
- 5-(chloromethyl)-2-pyridinecarboxaldehyde
- DB-332701
- SCHEMBL7995428
- Inchi： 1S/C7H6ClNO/c8-3-6-1-2-7(5-10)9-4-6/h1-2,4-5H,3H2
- InChI Key： ALDZVBVUEXXNLP-UHFFFAOYSA-N
- SMILES： ClCC1C=NC(C=O)=CC=1

Computed Properties

Exact Mass: 155.0137915g/mol
Monoisotopic Mass: 155.0137915g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 118
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 30Å²

Experimental Properties

Density: 1.275±0.06 g/cm3 (20 ºC 760 Torr)
Boiling Point: 280.5±25.0℃ (760 Torr)
Flash Point: 123.4±23.2℃

5-(Chloromethyl)pyridine-2-carbaldehyde Pricemore >>

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